4'-Chloro-3'-fluoro[1,1'-biphenyl]-4-carbohydrazide

• IUPAC Name: 4-(4-chloro-3-fluorophenyl)benzohydrazide
• InChI: InChI=1S/C13H10ClFN2O/c14-11-6-5-10(7-12(11)15)8-1-3-9(4-2-8)13(18)17-16/h1-7H,16H2,(H,17,18)
• InChI Key: WWPOOMPCKOTZOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)Cl)F)C(=O)NN
• Molecular Formula: C13H10ClFN2O
• DSSTOX Substance ID: DTXSID301179085
• Molecular Weight: 264.68 g/mol
• CAS RN: 1186404-82-9

Description

The compound “4’-Chloro-3’-fluoro[1,1’-biphenyl]-4-carbohydrazide” is a biphenyl derivative. Biphenyls are aromatic compounds that consist of two phenyl rings connected by a single bond. In this case, the biphenyl is substituted with a chloro group at the 4’ position, a fluoro group at the 3’ position, and a carbohydrazide group at the 4 position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the biphenyl core, with the chloro, fluoro, and carbohydrazide substituents. The presence of these substituents would likely influence the electronic properties of the molecule, as well as its overall shape and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For this compound, we might expect properties typical of aromatic compounds and of halides. These could include a relatively high melting point and low solubility in water.

Scientific Research Applications

Synthesis and Bioactivity

• Synthesis and Antiviral Activities : The compound 4'-Chloro-3'-fluoro[1,1'-biphenyl]-4-carbohydrazide and its derivatives have been synthesized and explored for their antiviral activities, specifically against Herpes simplex type-1 (HSV-1). One such derivative reduced the number of viral plaques by 69%, demonstrating significant potential in antiviral research (Dawood, Abdel-Gawad, Mohamed, & Badria, 2011).

Chemical Properties and Reactions

• Analysis of Intermolecular Interactions : The study of the chemical properties and reactions of derivatives of this compound, such as fluoro and chloro derivatives of 1,2,4-triazoles, has revealed intricate details about intermolecular interactions. These interactions are critical for understanding the compound's reactivity and potential applications in material science (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

Potential in Material Science

• High Birefringence and Stability in Liquid Crystals : Compounds structurally related to this compound, specifically those with fluoro substituents, have been used to synthesize liquid crystals. These materials exhibit high birefringence and chemical stability, making them suitable for use in advanced display technologies (Goulding, Greenfield, Coates, & Clemitson, 1993).

Antimicrobial and Antitubercular Activities

• Antimicrobial and Antitubercular Agents : Research on compounds derived from this compound has shown that they possess significant antimicrobial and antitubercular properties. This makes them potential candidates for developing new pharmaceuticals targeting resistant bacterial strains (Shingare et al., 2018).

Anticancer Research

• Cytotoxicity Against Cancer Cell Lines : Derivatives of this compound have been evaluated for their cytotoxic effects against various cancer cell lines. Some of these compounds have shown promising results, suggesting potential for anticancer drug development (Adimule, Medapa, Kumar, & Rao, 2014).

Corrosion Protection

• Corrosion Inhibition in Industrial Applications : Certain derivatives of this compound have been investigated for their effectiveness as corrosion inhibitors, particularly in acidic environments. This application is critical in industrial settings where metal preservation is essential (Paul, Yadav, & Obot, 2020).

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. These could include further studies to elucidate its physical and chemical properties, investigations into its reactivity and potential uses, and if relevant, studies on its biological activity.